6-Ethyl-4-((3-(methylthio)phenyl)amino)quinoline-3-carbonitrile hydrochloride

• IUPAC Name: 6-ethyl-4-(3-methylsulfanylanilino)quinoline-3-carbonitrile;hydrochloride
• InChI: InChI=1S/C19H17N3S.ClH/c1-3-13-7-8-18-17(9-13)19(14(11-20)12-21-18)22-15-5-4-6-16(10-15)23-2;/h4-10,12H,3H2,1-2H3,(H,21,22);1H
• InChI Key: ZGENYIPHBRYLNF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=CN=C2C=C1)C#N)NC3=CC(=CC=C3)SC.Cl
• Molecular Formula: C19H18ClN3S
• Molecular Weight: 355.9 g/mol

Description

6-Ethyl-4-((3-(methylthio)phenyl)amino)quinoline-3-carbonitrile hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as EMQ and is widely used in the synthesis of various organic compounds.

Scientific Research Applications

Quinoline Derivatives in Cancer Research

Quinoline derivatives, such as those studied in the context of heterocyclic amines (HCAs), have been extensively researched for their genotoxic and carcinogenic potential. For instance, HCAs like MeIQx and PhIP, formed during the cooking of meat, have been linked to DNA adduct formation, a process by which these compounds bind to DNA and potentially initiate cancer. Studies utilizing accelerator mass spectrometry (AMS) have shown that these adduct levels in humans are generally higher than in rodents given equivalent doses, suggesting differences in metabolite profiles and bioactivation between species (Turteltaub et al., 1999). This research underscores the relevance of quinoline derivatives in understanding the mechanisms of carcinogenesis, especially related to dietary exposure.

Pharmacokinetics and Drug Metabolism

The study of quinoline derivatives also extends to pharmacokinetics and drug metabolism. For example, AMS has been applied in human mass balance and pharmacokinetic studies to analyze samples from subjects administered nanoCurie doses of farnesyl transferase inhibitors, another class of compounds including quinoline derivatives. Such studies reveal the body's handling of these compounds, including absorption, distribution, metabolism, and excretion, providing essential data for drug development and safety evaluation (Garner et al., 2002).

Exposure Assessment and Public Health

Research on quinoline derivatives often involves assessing human exposure to these compounds, especially as potential carcinogens in the diet. For instance, heterocyclic amines formed in cooked meats have been quantified, and their presence in human urine has been linked to dietary intake, suggesting continuous exposure from normal diets. Such studies are crucial for understanding the public health implications of quinoline derivatives and guiding dietary recommendations to minimize cancer risk (Wakabayashi et al., 1993).